8-Hydroxy-ar-turmerone

Anticancer Natural Products Breast Cancer
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C15H20O2
Molecular Weight 232.32 g/mol
Cat. No. B15592779
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name8-Hydroxy-ar-turmerone
Molecular FormulaC15H20O2
Molecular Weight232.32 g/mol
Structural Identifiers
InChIInChI=1S/C15H20O2/c1-10(2)9-14(16)15(17)12(4)13-7-5-11(3)6-8-13/h5-9,12,15,17H,1-4H3/t12-,15+/m1/s1
InChIKeyGEYUWGLUFTZZAX-DOMZBBRYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityUsually In Stock
Custom SynthesisAvailable on request

8-Hydroxy-ar-turmerone: Procurement Overview for a Hydroxylated Sesquiterpenoid Natural Product


8-Hydroxy-ar-turmerone (CAS 949081-09-8, C15H20O2, MW 232.32) is a hydroxylated sesquiterpenoid isolated from Kelussia odoratissima [1] and Curcuma longa . This compound belongs to the bisabolane-type sesquiterpenoid class and is structurally characterized by a hydroxyl group at the C8 position that distinguishes it from its parent analog, ar-turmerone [2]. Its procurement is relevant for research programs investigating anticancer mechanisms, neural stem cell modulation, and bioactivity comparisons within the turmerone family.

Comparative Probe Hydroxylated sesquiterpenoid for SAR and target engagement studies vs. parent compound
In Vivo Model Context Reported breast cancer model-response with apoptosis pathway activation
Analytical Traceability Multi-vendor QC with defined stereochemistry and spectroscopic confirmation

8-Hydroxy-ar-turmerone: Why Generic Turmerone Substitution Risks Experimental Inconsistency


The turmerone family comprises several structurally related sesquiterpenoids (ar-turmerone, α-turmerone, β-turmerone) that are frequently conflated in literature and procurement. However, 8-hydroxy-ar-turmerone possesses a critical C8 hydroxyl moiety absent in ar-turmerone [1], which confers distinct physicochemical properties (e.g., increased polarity, altered solubility) and differential biological activity profiles . Direct substitution of 8-hydroxy-ar-turmerone with ar-turmerone or crude turmeric extracts cannot replicate the specific target engagement, potency, or mechanism-of-action data generated for the hydroxylated derivative, leading to irreproducible experimental outcomes and flawed procurement decisions.

Partitioning Shift
Lower logP and higher TPSA relative to ar-turmerone may alter membrane permeability and protein binding
Transporter Profile
Predicted P-glycoprotein non-substrate status differs from parent, potentially changing efflux behavior
Protocol Transfer Risk
Assay outcomes with ar-turmerone may not replicate; substitution may introduce irreproducibility

8-Hydroxy-ar-turmerone: Quantitative Differentiation Against ar-Turmerone and In-Class Analogs


Antiproliferative Potency in Breast Cancer: MCF-7 IC50 Comparison of 8-Hydroxy-ar-turmerone vs. ar-Turmerone

8-Hydroxy-ar-turmerone demonstrates a defined antiproliferative IC50 of 31.25 µg/mL against MCF-7 human breast adenocarcinoma cells in an MTT assay . In contrast, ar-turmerone, the parent non-hydroxylated analog, exhibits insufficient or negligible antiproliferative activity against MCF-7 cells at comparable concentrations, with studies reporting no detectable inhibition [1]. This disparity underscores the functional consequence of C8 hydroxylation for activity in this breast cancer cell line.

Larvicidal potency
Head-to-head
LC50 257.68 vs 138.86 ppm
~1.86-fold lower
Reported larvicidal potency context; supports SAR interpretation
4th-instar Cx. pipiens pallens, 24h, ethanol vehicle
Anticancer Natural Products Breast Cancer

Larvicidal Activity Differentiation: 8-Hydroxy-ar-turmerone Exhibits Reduced Potency vs. ar-Turmerone Against Culex pipiens pallens

In head-to-head larvicidal assays against 4th-instar Culex pipiens pallens larvae, 8-hydroxy-ar-turmerone exhibited an LC50 of 257.68 ppm after 24-hour exposure, whereas ar-turmerone demonstrated a significantly lower LC50 of 138.86 ppm [1]. This 1.86-fold difference in potency indicates that hydroxylation at C8 attenuates larvicidal efficacy in this mosquito species, highlighting divergent structure-activity relationships across biological targets.

In vivo antitumor context
Class-level
Apoptosis activation, cell cycle arrest in LA7 rat model
Reported in vivo model-response context; breast cancer model
K. odoratissima-derived; ar-turmerone data absent
Insecticidal Vector Control Natural Product Bioactivity

Apoptosis Induction Kinetics: Time-Dependent Caspase-7 Activation by 8-Hydroxy-ar-turmerone in MCF-7 Cells

8-Hydroxy-ar-turmerone induces time-dependent activation of caspase-7, a key executioner caspase in the intrinsic apoptotic pathway. In MCF-7 cells treated with the compound at its IC50 concentration, caspase-7 activity (measured via Caspase-Glo® 7 luminescent assay) increased progressively over 3, 6, 12, 24, and 48 hours . While direct comparator data for ar-turmerone under identical conditions is not available, the quantitative time-course profile provides a benchmark for apoptosis-related studies and enables differentiation from other turmerones that may exhibit distinct caspase activation kinetics or alternative death pathways.

ADMET prediction
Reported
Oral bioavail. 72.86% prob., P-gp non-substrate, BBB 67.50% vs. ar-Turmerone higher logP/TPSA
Supports ADMET comparison context for in vivo design
admetSAR 2 predictions
Apoptosis Caspase-7 Mechanism of Action

Structural Hydroxylation Impact: Physicochemical Differentiation from Non-Hydroxylated ar-Turmerone

8-Hydroxy-ar-turmerone possesses a topological polar surface area (TPSA) of 37.30 Ų [1], compared to ar-turmerone (C15H20O, MW 216.32) which lacks the hydroxyl group and has a lower TPSA (~17-20 Ų, estimated). This increased polarity influences solubility profiles, membrane permeability, and potential off-target interactions. While ar-turmerone is primarily studied for anti-inflammatory and neuroprotective effects [2], 8-hydroxy-ar-turmerone demonstrates distinct anticancer and larvicidal activities, underscoring that the hydroxyl moiety redirects biological target engagement.

QC characterization
Data to verify
Purity 95–98%, HPLC/NMR/MS confirmation, defined stereochemistry
Supports QC documentation review; multi-vendor consistency
Solubility in organic solvents; predicted NMR spectrum available
Structural Biology SAR Drug Discovery

8-Hydroxy-ar-turmerone: Validated Research Applications Based on Quantitative Evidence


Anticancer Research in MCF-7 Breast Adenocarcinoma Models

Utilize 8-hydroxy-ar-turmerone for in vitro studies requiring antiproliferative activity against MCF-7 breast cancer cells. The compound's IC50 of 31.25 µg/mL (MTT assay) provides a reproducible reference point for dose-response experiments. Procurement of the hydroxylated derivative is critical, as ar-turmerone exhibits no detectable inhibition in this cell line [1].

Apoptosis Mechanism Studies Focusing on Caspase-7 Activation

Employ 8-hydroxy-ar-turmerone in time-course experiments to investigate intrinsic apoptotic pathway activation. The compound induces progressive caspase-7 activation over 48 hours at its IC50 concentration in MCF-7 cells , offering a defined temporal window for mechanistic interrogation.

Structure-Activity Relationship (SAR) Analyses of Turmerone Derivatives

Incorporate 8-hydroxy-ar-turmerone as a hydroxylated comparator scaffold to elucidate the role of C8 oxidation in modulating biological activity. The compound exhibits a 1.86-fold reduction in larvicidal potency compared to ar-turmerone and gains antiproliferative activity in MCF-7 cells [1], making it an essential tool for SAR studies.

Quality Control and Reference Standard for Natural Product Libraries

Source high-purity (≥98%) 8-hydroxy-ar-turmerone as an analytical reference standard for HPLC, NMR, or MS characterization of turmerone-enriched extracts or synthetic derivatives. Its distinct CAS registry number (949081-09-8) and physicochemical profile (TPSA 37.30 Ų, MW 232.32) ensure unambiguous identification and quantification in complex matrices.

Application
Selection Property
Validation Focus
Breast cancer model-response studies
In vivo model-response context
Apoptosis pathway and cell-cycle regulation endpoints
Phytochemical profiling and botanical metabolomics
Botanical provenance review
Bioassay-guided isolation and structural characterization
ADMET SAR studies on turmerone scaffold
Predicted ADMET profile comparison
Oral bioavailability and transporter interaction endpoints
GLP and publication-quality research
Multi-vendor QC documentation
Analytical traceability and CAS registration verification

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

37 linked technical documents
Explore Hub


Quote Request

Request a Quote for 8-Hydroxy-ar-turmerone

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.